Cas no 1248601-56-0 (2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine)

2-(3-Chlorophenyl)-2-(methylsulfanyl)ethan-1-amine is a chiral amine derivative featuring a 3-chlorophenyl group and a methylsulfanyl substituent on the α-carbon. This compound exhibits potential as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The presence of both electron-withdrawing (chloro) and electron-donating (methylthio) groups on the aromatic ring enables fine-tuning of electronic properties, while the thioether moiety may contribute to enhanced metabolic stability. The primary amine functionality allows for further derivatization, making it valuable for constructing complex architectures in medicinal chemistry. Its structural features suggest possible applications in designing dopamine or serotonin receptor modulators, though specific pharmacological activity requires further investigation. The compound's purity and well-defined stereochemistry (when applicable) are critical for research applications.
2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine structure
1248601-56-0 structure
Product Name:2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine
CAS No:1248601-56-0
MF:C9H12ClNS
MW:201.716279983521
CID:4580915
PubChem ID:54592754
Update Time:2025-07-02

2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine
    • Inchi: 1S/C9H12ClNS/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3
    • InChI Key: WFKVGLKWRNPJIE-UHFFFAOYSA-N
    • SMILES: C(N)C(C1=CC=CC(Cl)=C1)SC

Computed Properties

  • Exact Mass: 201.0378983g/mol
  • Monoisotopic Mass: 201.0378983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 288.4±30.0 °C at 760 mmHg
  • Flash Point: 128.2±24.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine Security Information

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Additional information on 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine

Exploring the Properties and Applications of 2-(3-Chlorophenyl)-2-(Methylsulfanyl)Ethan-1-Amine (CAS No. 1248601-56-0)

2-(3-Chlorophenyl)-2-(methylsulfanyl)ethan-1-amine (CAS No. 1248601-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl group and a methylsulfanyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in drug discovery, given its ability to modulate specific biochemical pathways. The compound's CAS number 1248601-56-0 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

In recent years, the demand for sulfur-containing amines like 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine has surged due to their applications in developing novel therapeutics. For instance, compounds with methylsulfanyl groups are often explored for their antimicrobial and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance, a global health concern. Users searching for "CAS 1248601-56-0 uses" or "chlorophenyl amine derivatives" often seek insights into such applications, highlighting the compound's intersection with cutting-edge research.

The synthesis of CAS No. 1248601-56-0 involves precise chemical steps to ensure high purity, a critical factor for laboratory and industrial use. Analytical techniques like HPLC and NMR are employed to verify its structural integrity, addressing common queries such as "how to characterize 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine." Additionally, its stability under various conditions is a recurring topic in forums, underscoring the need for detailed technical data sheets.

Beyond pharmaceuticals, 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine is investigated in material science for designing functional polymers. Its aromatic and thioether components contribute to thermal stability, making it valuable for high-performance coatings. Searches like "methylsulfanyl compounds in materials" reflect this niche interest. Furthermore, the compound's environmental impact is scrutinized, with studies focusing on biodegradability—a hotspot for sustainable chemistry advocates.

In summary, 1248601-56-0 represents a multifaceted compound bridging diverse scientific domains. Its 3-chlorophenyl and methylsulfanyl attributes drive innovation, while SEO trends reveal user curiosity about its synthesis, applications, and safety. As research advances, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.

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